3-[(4-methoxy-3-nitrobenzyl)thio]-4H-1,2,4-triazol-4-amine

• IUPAC Name: 3-[(4-methoxy-3-nitrophenyl)methylsulfanyl]-1,2,4-triazol-4-amine
• InChI: InChI=1S/C10H11N5O3S/c1-18-9-3-2-7(4-8(9)15(16)17)5-19-10-13-12-6-14(10)11/h2-4,6H,5,11H2,1H3
• InChI Key: BCTZDVHJIPTYSU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CSC2=NN=CN2N)[N+](=O)[O-]
• Molecular Formula: C10H11N5O3S
• Molecular Weight: 281.29 g/mol

Description

3-[(4-methoxy-3-nitrobenzyl)thio]-4H-1,2,4-triazol-4-amine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the triazole family of chemicals, which are known for their diverse range of biological activities. In

Mechanism of Action

The mechanism of action of 3-[(4-methoxy-3-nitrobenzyl)thio]-4H-1,2,4-triazol-4-amine is not fully understood. However, it is believed that this compound exerts its biological effects by interacting with specific cellular targets. For example, it has been shown to inhibit the activity of certain enzymes involved in DNA replication and repair, which may contribute to its antitumor and antiviral properties.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(4-methoxy-3-nitrobenzyl)thio]-4H-1,2,4-triazol-4-amine have been studied in a variety of experimental systems. This compound has been shown to inhibit the growth of cancer cells and viruses in vitro, suggesting that it may have potential as a therapeutic agent. In addition, it has been shown to improve cognitive function in animal models of Alzheimer's disease, suggesting that it may have neuroprotective properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(4-methoxy-3-nitrobenzyl)thio]-4H-1,2,4-triazol-4-amine in lab experiments is its wide range of biological activities. This compound has been shown to have antitumor, antiviral, and antimicrobial properties, making it a useful tool for studying these biological processes. However, one limitation of using this compound in lab experiments is its potential toxicity. Like many chemical compounds, 3-[(4-methoxy-3-nitrobenzyl)thio]-4H-1,2,4-triazol-4-amine can be toxic at high concentrations, which may limit its use in certain experimental systems.

Future Directions

There are many potential future directions for research on 3-[(4-methoxy-3-nitrobenzyl)thio]-4H-1,2,4-triazol-4-amine. One area of interest is the development of new therapeutic agents based on this compound. For example, researchers may explore the use of derivatives of 3-[(4-methoxy-3-nitrobenzyl)thio]-4H-1,2,4-triazol-4-amine with improved pharmacological properties. Another area of interest is the study of the mechanism of action of this compound. Researchers may explore the cellular targets of 3-[(4-methoxy-3-nitrobenzyl)thio]-4H-1,2,4-triazol-4-amine and the biochemical pathways that it affects. Finally, researchers may explore the use of this compound in combination with other therapeutic agents to improve their efficacy.

Synthesis Methods

The synthesis of 3-[(4-methoxy-3-nitrobenzyl)thio]-4H-1,2,4-triazol-4-amine involves the reaction of 4-methoxy-3-nitrobenzyl chloride with potassium thioacetate followed by the addition of 1,2,4-triazole-4-amine. This reaction results in the formation of the desired compound, which can be purified using standard techniques such as column chromatography or recrystallization.

Scientific Research Applications

3-[(4-methoxy-3-nitrobenzyl)thio]-4H-1,2,4-triazol-4-amine has been studied extensively for its potential applications in scientific research. This compound has been shown to have a wide range of biological activities, including antitumor, antiviral, and antimicrobial properties. In addition, it has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.